Cas no 877632-67-2 (N'-(2-chlorophenyl)methyl-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
• CAS No: 877632-67-2
• MF: C₂₅H₂₆ClFN₄O₃
• MW: 484.950348377228
• CID: 6030513
• PubChem ID: 16809880
• Update Time: 2025-10-13

N'-(2-chlorophenyl)methyl-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
• N-[(2-chlorophenyl)methyl]-N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide
• Ethanediamide, N1-[(2-chlorophenyl)methyl]-N2-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-
• N'-[(2-chlorophenyl)methyl]-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide
• 877632-67-2
• F2504-0263
• N1-(2-chlorobenzyl)-N2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide
• AKOS024653689

• Inchi： 1S/C25H26ClFN4O3/c26-21-5-2-1-4-18(21)16-28-24(32)25(33)29-17-22(23-6-3-15-34-23)31-13-11-30(12-14-31)20-9-7-19(27)8-10-20/h1-10,15,22H,11-14,16-17H2,(H,28,32)(H,29,33)
• InChI Key： UJVGYXSYWXHIBW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(N1CCN(C2=CC=C(F)C=C2)CC1)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 484.1677466g/mol
• Monoisotopic Mass: 484.1677466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• pka: 11.95±0.46(Predicted)

Additional information on N'-(2-chlorophenyl)methyl-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide

Chemical Compound CAS No 877632-67-2: N'-(2-chlorophenyl)methyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide

The compound with CAS No 877632-67-2, known as N'-(2-chlorophenyl)methyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of extensive research due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a central ethanediamide backbone, which serves as a connecting framework for two distinct substituents: a chlorophenylmethyl group and a piperazine-furan moiety. The chlorophenylmethyl group introduces electronic diversity, while the piperazine ring, substituted with a 4-fluorophenyl group and a furan ring, contributes to the compound's stereochemical complexity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in targeting G-protein coupled receptors (GPCRs). The piperazine ring is a well-known structural motif in pharmaceuticals, often associated with antagonistic or agonistic activities at various receptor sites. The integration of the furan ring further enhances the compound's ability to engage in π–π interactions, which are critical for binding to target proteins.

One of the most intriguing aspects of this compound is its potential as a modulator of serotonin receptors. Serotonin receptor agonists and antagonists are widely used in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The chlorophenylmethyl group has been shown to enhance lipophilicity, which is essential for crossing the blood-brain barrier and achieving therapeutic concentrations in the central nervous system.

Moreover, the presence of the fluorophenyl group introduces steric hindrance and electronic effects that can fine-tune the compound's pharmacokinetic properties. Fluorine substitution is known to improve drug stability and bioavailability, making this compound a strong candidate for further preclinical studies.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This highlights the importance of modern synthetic techniques in advancing drug discovery pipelines.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of this compound to various receptor subtypes with remarkable accuracy. Molecular docking studies have revealed that the ethanediamide backbone plays a pivotal role in stabilizing interactions within the active site of target enzymes or receptors.

Despite its promising attributes, further research is required to fully understand the pharmacodynamic properties of this compound. Ongoing studies are focusing on its selectivity profile, metabolic stability, and potential off-target effects. These investigations are crucial for determining whether this compound can progress to clinical trials.

In conclusion, CAS No 877632-67-2 represents a novel chemical entity with significant potential in pharmaceutical research. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a valuable tool for exploring new therapeutic strategies against neurological disorders and other conditions mediated by GPCRs.